3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine

• Molecular Formula: C8H5F2N3O
• Molecular Weight: 197.14 g/mol
• IUPAC Name: 3-(3,5-difluorophenyl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C8H5F2N3O/c9-5-1-4(2-6(10)3-5)7-12-8(11)14-13-7/h1-3H,(H2,11,12,13)
• InChI Key: OYVVCLXVSGWKSD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C2=NOC(=N2)N

Description

3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted at the 3-position with a 3,5-difluorophenyl group. The oxadiazole ring, containing two nitrogen atoms and one oxygen atom, confers rigidity and electronic diversity, while the 3,5-difluorophenyl moiety introduces steric bulk and electron-withdrawing effects. These structural attributes make it a candidate for applications in medicinal chemistry and materials science, particularly in contexts requiring metabolic stability or tunable electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine typically involves the reaction of 3,5-difluoroaniline with appropriate reagents to form the oxadiazole ring. One common method includes the cyclization of 3,5-difluoroaniline with cyanogen bromide in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions, and the product is purified by recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be replaced by other substituents under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization Reactions: The oxadiazole ring can participate in cyclization reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various fluorinated derivatives, while oxidation and reduction can lead to different oxadiazole derivatives.

Scientific Research Applications

3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical intermediate and for its biological activities.

Materials Science: The compound’s unique properties make it useful in the development of advanced materials.

Biological Research: It is used in the study of enzyme interactions and as a probe in biochemical assays.

Mechanism of Action

The mechanism of action of 3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine (CAS 215519-35-0)

• Structure : Differs in the substituent’s position and linkage. The fluorophenyl group is attached via a methyl bridge at the 4-position of the phenyl ring.
• The para-fluorine substitution may alter electronic distribution less dramatically than the 3,5-difluoro configuration, affecting binding interactions in biological systems .

3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-amine

• Structure : Replaces fluorine atoms with a trifluoromethyl group at the phenyl 3-position.
• Impact : The trifluoromethyl group is bulkier and more electronegative, increasing lipophilicity (logP) and resistance to oxidative metabolism. This may enhance membrane permeability but reduce aqueous solubility relative to the difluorophenyl analog .

3-(2,4-Difluorophenyl)-1,2-oxazol-5-amine

• Structure : Replaces the 1,2,4-oxadiazole with a 1,2-oxazole ring (one fewer nitrogen atom) and substitutes fluorine at phenyl 2- and 4-positions.
• Impact : The oxazole ring’s reduced nitrogen content decreases hydrogen-bonding capacity. The fluorine substitution pattern may disrupt molecular planarity compared to 3,5-difluoro, influencing crystal packing and solubility .

Heterocyclic Core Modifications

LLM-201 (3-(4-Nitro-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-amine)

• Structure : Incorporates a nitro-functionalized 1,2,5-oxadiazole (furazan) fused to the 1,2,4-oxadiazole core.
• Impact : The nitro group enhances density (predicted ~1.9 g/cm³) and thermal stability (decomposition >250°C), making it suitable for energetic materials. However, nitro groups increase sensitivity to impact compared to fluorine-substituted derivatives .

(E)-5-(3,5-Dimethylphenyl)-N-[4-(methylsulfanyl)benzylidene]-1,3,4-thiadiazol-2-amine

• Structure : Replaces oxadiazole with a 1,3,4-thiadiazole ring and substitutes methyl groups on the phenyl ring.
• Methyl groups enhance lipophilicity but reduce electronic effects compared to fluorine .

Key Research Findings

• Electronic Effects : Fluorine substitutions at meta positions (3,5-difluoro) create a symmetrical electron-withdrawing effect, stabilizing the oxadiazole ring and enhancing resonance. This contrasts with asymmetric 2,4-difluoro substitution, which may induce torsional strain .
• Thermal Stability : Nitro-substituted analogs (e.g., LLM-201) exhibit superior thermal stability due to strong intramolecular interactions, whereas fluorine-substituted derivatives prioritize metabolic stability over thermal resilience .
• Biological Activity : Fluorine’s electronegativity improves binding to hydrophobic enzyme pockets, as seen in kinase inhibitors. Trifluoromethyl groups, however, may introduce steric clashes despite higher lipophilicity .

Biological Activity

3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a 1,2,4-oxadiazole ring substituted with a difluorophenyl group. Its molecular formula is $C_8H_5F_2N_3O$ with a molecular weight of 197.14 g/mol. The presence of fluorine atoms enhances its lipophilicity and may influence its interaction with biological targets.

The biological activity of 3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine is attributed to several mechanisms:

• Antimicrobial Activity : Exhibits significant antimicrobial properties by inhibiting bacterial growth and disrupting cellular processes.
• Anticancer Activity : Induces apoptosis in various cancer cell lines such as human breast adenocarcinoma (MCF-7) and melanoma (MEL-8). The mechanism involves modulation of apoptotic pathways and cell cycle arrest.
• Anti-inflammatory Effects : May reduce inflammation by inhibiting pro-inflammatory cytokines and mediators.

Biological Activity Overview

The compound has been investigated for multiple therapeutic applications:

Activity Type	Description
Antimicrobial	Effective against various bacterial strains; mechanism involves cell disruption.
Anticancer	Induces apoptosis in cancer cell lines; modulates apoptotic pathways.
Anti-inflammatory	Inhibits pro-inflammatory cytokines; reduces inflammation in experimental models.

Anticancer Studies

Research indicates that 3-(3,5-Difluorophenyl)-1,2,4-oxadiazol-5-amine shows potent cytotoxic effects against several cancer cell lines. For instance:

• MCF-7 Cells : The compound demonstrated an IC50 value indicating significant growth inhibition.
• MEL-8 Cells : Similar effects were noted with apoptosis induction being confirmed through flow cytometry assays.

In one study, it was found that the compound exhibited greater cytotoxicity than doxorubicin in certain cases, highlighting its potential as an effective anticancer agent .

Antimicrobial Studies

In antimicrobial assessments, the compound showed effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic processes .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies have revealed that the positioning of fluorine atoms on the phenyl ring significantly influences the biological activity. Variations in substitution patterns lead to differences in binding affinity and efficacy against specific biological targets .